Cas no 83598-09-8 (2-Propanone, 1,3-bis(3-methylphenyl)-)

• Product Name: 2-Propanone, 1,3-bis(3-methylphenyl)-
• CAS No: 83598-09-8
• MF: C₁₇H₁₈O
• MW: 238.324224948883
• CID: 668810
• PubChem ID: 4564839
• Update Time: 2025-04-19

2-Propanone, 1,3-bis(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1,3-bis(3-methylphenyl)-
• 1,3-bis(3-methylphenyl)propan-2-one
• 83598-09-8
• DTXSID10404313
• 1,3-di(m-methylphenyl)acetone
• AKOS010993975
• SCHEMBL7073775

• Inchi： 1S/C17H18O/c1-13-5-3-7-15(9-13)11-17(18)12-16-8-4-6-14(2)10-16/h3-10H,11-12H2,1-2H3
• InChI Key： WGDOQXLDQCLKHA-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=C(C)C=1)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 238.135765193g/mol
• Monoisotopic Mass: 238.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids